3,4-Bis[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-5-nitrobenzaldehyde

• IUPAC Name: 3,4-bis[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-5-nitrobenzaldehyde
• InChI: InChI=1S/C13H11N7O3S2/c1-18-6-14-16-12(18)24-10-4-8(5-21)3-9(20(22)23)11(10)25-13-17-15-7-19(13)2/h3-7H,1-2H3
• InChI Key: KSVWUJJDVWYFIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SC2=CC(=CC(=C2SC3=NN=CN3C)[N+](=O)[O-])C=O
• Molecular Formula: C13H11N7O3S2
• Molecular Weight: 377.4 g/mol

Description

The compound “3,4-Bis[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-5-nitrobenzaldehyde” is a complex organic molecule that contains two 4-methyl-1,2,4-triazol-3-yl groups attached to a benzaldehyde core through sulfanyl (thiol) linkers. The benzaldehyde core also has a nitro group at the 5-position.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the functionalization of the benzaldehyde core, followed by the introduction of the triazole and methyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzene and triazole), a nitro group, and sulfanyl linkers. These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The triazole rings, being aromatic, would be expected to participate in electrophilic substitution reactions. The nitro group is a strong electron-withdrawing group and could potentially be reduced to an amino group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the nitro group could make the compound more reactive. The compound could also exhibit fluorescence properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many triazole derivatives have been studied for their antimicrobial and anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and intended use. As with all chemicals, appropriate safety measures should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science.